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Compound Focus: Ro 90-7501

CAS No.: 293762-45-5

Cat. No.: S541726

Get Quote

Chemical Profile of RO 90-7501

The table below summarizes the key physicochemical and handling information for RO 90-7501 [1] [2] [3].

Property Description

CAS Number 293762-45-5 [1] [2] [3]

Chemical Name 2-[2-(4-Aminophenyl)-3H-benzimidazol-5-yl]-3H-benzimidazol-5-amine [1] [3]

Molecular Formula C₂₀H₁₆N₆ [1] [2] [3]

Molecular Weight 340.38-340.39 g/mol [1] [2] [3]

Appearance Brown to green solid powder [1] [2]

Purity ≥98% [1]

Storage Desiccate at -20°C [1] [3]

Documented Biological Activities & Mechanisms
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RO 90-7501 exhibits several distinct biological activities, making it a compound of interest across various

fields. The diagram below illustrates its primary mechanisms of action and the associated signaling

pathways.
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Stock Solution Preparation

A stable stock solution is crucial for reproducible experimental results. The solubility data and preparation

methods are summarized below [1] [2].

| Parameter | Details | | :--- | :--- | | Recommended Solvent | DMSO [1] [2] | | Solubility in DMSO | ~41.67

mg/mL (~122.42 mM) [1] [2] | | Stock Stability |

-80°C: 6 months - 2 years [1] [2]

-20°C: 1 month [1]

| | General Tip | Before use, warm the vial at 37°C and briefly sonicate to dissolve completely. Prepare

working solutions on the same day if possible to avoid repeated freeze-thaw cycles [3]. |
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Step-by-Step Protocol:

Calculate Mass: Determine the mass of RO 90-7501 needed to achieve your desired stock
concentration (e.g., 10 mM, 20 mM).

Weigh Compound: Accurately weigh the required amount of RO 90-7501 powder and transfer it to a
clean vial.

Add Solvent: Add the appropriate volume of pure, anhydrous DMSO to achieve the final
concentration. For example, to make a 10 mM solution, add 293.8 μL of DMSO per 1 mg of powder

[1].
Mix Thoroughly: Vortex the mixture until the powder is completely dissolved.

Aliquot and Store: Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles.
Label the vials clearly with the date, concentration, and your initials. Store at -80°C for long-term

stability [1] [2].

In Vitro Experimental Protocols

Protocol 1: Antiviral Assay in Cell Culture [4]

This protocol is for screening compounds that enhance the TLR3/RLR-mediated antiviral response.

1. Cell Line: HEK293 cells stably expressing TLR3 and a firefly luciferase reporter gene under the

control of the human IFN-β promoter (293TLR3/IFNβLuc).
2. Treatment:

Seed cells in an appropriate plate and culture overnight.
Pre-treatment: Treat cells with RO 90-7501 at a concentration ranging from 0.8 to 12.5 µM [4].

Stimulation: Add the TLR3 ligand poly I:C (2 µg/mL) to the culture medium to activate the
pathway.

Incubation: Incubate the cells for 16 hours.
3. Readout: Measure firefly luciferase activity as a indicator of IFN-β promoter activation. RO 90-
7501 alone should not activate the promoter but will significantly enhance the activation induced by
poly I:C [4].

Protocol 2: Antiplasmid Potentiation Assay [5]

This assay is used to test the ability of RO 90-7501 to evict resistance plasmids from bacteria, thereby

restoring antibiotic sensitivity.
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1. Bacterial Strain: E. coli K12 tolC mutant carrying a synthetic fluorescent reporter plasmid

(pScreening) with an IncFIA replicon.
2. Treatment and Growth:

Inoculate the screening strain into a 384-well plate at a low density.
Add RO 90-7501 to the test wells.

Incubate at 37°C for approximately 12 bacterial generations to allow for plasmid loss.
3. Readout:

Plasmid Loss: Measure fluorescence (Relative Fluorescence Units, RFU) to monitor plasmid
levels.

Bacterial Growth: Measure absorbance at 600 nm (A600) to monitor growth and rule out
general antibacterial effects.

A successful hit will show a reduction in RFU greater than twice any reduction in A600 [5].

Protocol 3: In Vivo Administration in Mouse Models [6] [2]

The following table outlines a protocol used to study the radiosensitizing effects of RO 90-7501 in a mouse

xenograft model.

Parameter Specification

Animal
Model

Female BALB/c nude mice (8 weeks old) with HeLa cell xenografts [6] [2]

Dosage 5 μg/g of mouse body weight [6] [2]

Route Intraperitoneal (IP) injection [6] [2]

Frequency Daily [6] [2]

Duration 21 days [6] [2]

Formulation 2.08 mg/mL suspension in 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline
[1]

Key Finding Significant reduction in tumor volume and delayed tumor progression, especially in
combination with irradiation [6] [2].

Preparation of In Vivo Formulation (Suspension) [1]:
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Sequentially add 100 μL of a 20.8 mg/mL DMSO stock solution to 400 μL of PEG300 and mix evenly.

Add 50 μL of Tween-80 and mix evenly.
Finally, add 450 μL of normal saline (0.9% sodium chloride in ddH₂O) to adjust the volume to 1 mL.

This yields a 2.08 mg/mL suspension ready for administration.

Important Safety and Handling Notes

For Research Use Only: This compound is not for human or veterinary use [1].

Handling: Use personal protective equipment. Handle the powder in a well-ventilated area, such as a
fume hood.

Solubility Caution: DMSO is hygroscopic. Using newly opened, anhydrous DMSO is critical for
achieving reported solubility. Solubility in aqueous buffers is very low, and solutions may precipitate

upon dilution; it is recommended to prepare fresh working dilutions [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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